Cas no 869942-68-7 (N-(2-Methoxyphenylmethyl)tert-butylamine)

N-(2-Methoxyphenylmethyl)tert-butylamine structure
869942-68-7 structure
Product Name:N-(2-Methoxyphenylmethyl)tert-butylamine
CAS No:869942-68-7
MF:C12H19NO
MW:193.285363435745
CID:858937
PubChem ID:961526
Update Time:2025-04-19

N-(2-Methoxyphenylmethyl)tert-butylamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Methoxybenzyl)-2-methylpropan-2-amine
    • N-[(2-methoxyphenyl)methyl]-2-methylpropan-2-amine
    • N-(2-methoxybenzyl)-2-methylpropan-2-amine(SALTDATA: FREE)
    • EN300-167223
    • C78519
    • N-(2-Methoxybenzyl)-2-methyl-2-propanamine
    • N-(2-Methoxyphenylmethyl)tert-butylamine
    • MFCD04585733
    • BS-36065
    • AKOS000128104
    • CS-0456560
    • TERT-BUTYL[(2-METHOXYPHENYL)METHYL]AMINE
    • DTXSID30359391
    • 869942-68-7
    • SCHEMBL12201562
    • MDL: MFCD04585733
    • Inchi: 1S/C12H19NO/c1-12(2,3)13-9-10-7-5-6-8-11(10)14-4/h5-8,13H,9H2,1-4H3
    • InChI Key: BWABNGOKZPWYSZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1CNC(C)(C)C

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.944
  • Boiling Point: 256.5°C at 760 mmHg
  • Flash Point: 107.1°C
  • Refractive Index: 1.497
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(2-Methoxyphenylmethyl)tert-butylamine Security Information

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